Cas no 77047-42-8 (Phosphonic acid, (4-pyridinylmethyl)-, diethyl ester)

• Product Name: Phosphonic acid, (4-pyridinylmethyl)-, diethyl ester
• CAS No: 77047-42-8
• MF: C₁₀H₁₆NO₃P
• MW: 229.212703704834
• MDL: MFCD06797640
• CID: 1786506
• PubChem ID: 10078602
• Update Time: 2025-09-22

Phosphonic acid, (4-pyridinylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-pyridinylmethyl)-, diethyl ester
• Diethyl (pyridin-4-ylmethyl)phosphonate
• diethyl pyridin-4-ylmethylphosphonate
• pyridin-4-ylmethylphosphonic acid diethyl ester
• 4-(diethoxyphosphorylmethyl)pyridine
• 77047-42-8
• DB-351182
• DIETHYL (4-PYRIDINEMETHYL) PHOSPHONATE
• MFCD06797640
• AKOS017343414
• IHGJNTGEJAJEKD-UHFFFAOYSA-N
• DIETHYL [(4-PYRIDINYL)METHYL)]PHOSPHONATE
• SCHEMBL3658477
• 4-(diethylphosphonomethyl)pyridine
• diethyl [(pyridin-4-yl)methyl]phosphonate

• MDL： MFCD06797640
• Inchi： 1S/C10H16NO3P/c1-3-13-15(12,14-4-2)9-10-5-7-11-8-6-10/h5-8H,3-4,9H2,1-2H3
• InChI Key： IHGJNTGEJAJEKD-UHFFFAOYSA-N
• SMILES： P(CC1C=CN=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 229.08688
• Monoisotopic Mass: 229.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 48.42